N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)thiophene-3-carboxamide

• IUPAC Name: N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]thiophene-3-carboxamide
• InChI: InChI=1S/C13H13N5OS/c19-12(11-3-5-20-8-11)14-4-1-2-10-6-15-13-16-9-17-18(13)7-10/h3,5-9H,1-2,4H2,(H,14,19)
• InChI Key: SHSOFSRSIHIFEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C(=O)NCCCC2=CN3C(=NC=N3)N=C2
• Molecular Formula: C13H13N5OS
• Molecular Weight: 287.34 g/mol
• CAS No.: 2034556-50-6

Description

The compound “N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)thiophene-3-carboxamide” belongs to the class of 1,2,4-triazolo[1,5-a]pyrimidines. This class of compounds is known for its versatility in drug design due to its relatively simple structure. The ring system of these compounds is isoelectronic with that of purines, making it a potential surrogate of the purine ring.

Molecular Structure Analysis

The 1,2,4-triazolo[1,5-a]pyrimidine scaffold is structurally similar to the purine ring. This similarity has led to studies investigating these compounds as possible isosteric replacements for purines.

Scientific Research Applications

Synthesis and Chemical Structure

Research has been conducted on the synthesis and structural analysis of thiophene-carboxamide derivatives and related compounds. For instance, a study by Hassneen & Abdallah (2003) explored new routes to synthesize pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives through various chemical reactions, showcasing the versatility of thiophene derivatives in creating complex heterocyclic compounds (Hassneen & Abdallah, 2003). Similarly, Soleimany et al. (2015) presented a facile route for synthesizing 3-(aryl)-8,9-di(alkyl)thieno[3,2-e][1,2,4]triazolo pyrimidines from thiophene-3-carboxamide derivatives, emphasizing the compound's utility in creating structurally diverse heterocycles (Soleimany et al., 2015).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor properties of triazolo[1,5-a]pyrimidine derivatives have also been a focus. Gomha et al. (2018) synthesized novel [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones with potential antimicrobial activities, highlighting the importance of structural modifications for enhancing biological activity (Gomha et al., 2018). Furthermore, the study by Abdelhamid et al. (2016) on the synthesis of 3-Heteroarylindoles as potential anticancer agents showcases the exploration of thiophene derivatives for developing new therapeutic agents with significant anticancer activities (Abdelhamid et al., 2016).

Structural Elucidation and Computational Studies

Studies have also focused on the structural elucidation and computational analysis of triazolo[1,5-a]pyrimidine derivatives. For example, Lahmidi et al. (2019) conducted a study on the synthesis, crystal structure, spectroscopic characterization, Hirshfeld surface analysis, DFT calculations, and antibacterial activity of a novel pyrimidine derivative, providing insights into the molecular structure and potential biological applications of these compounds (Lahmidi et al., 2019).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase . Inhibition of CDK2 is an appealing strategy for cancer treatment as it selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . It fits into the CDK2 active site through essential hydrogen bonding with Leu83 . This interaction results in the inhibition of CDK2, thereby disrupting the normal progression of the cell cycle .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, specifically the transition from the G1 phase to the S phase . This disruption in the cell cycle can lead to apoptosis, or programmed cell death, within the cells .

Pharmacokinetics

These properties help in predicting the structure requirement for the observed antitumor activity .

Result of Action

The compound exhibits potent dual activity against examined cell lines and CDK2 . It significantly inhibits the growth of the cell lines and exerts a significant alteration in cell cycle progression, in addition to inducing apoptosis within the cells .